tetrahydroharmine
tetrahydroharmine
tetrahydro-Harmine (THH) is a fluorescent indole alkaloid extracted from B. caapi, a woody vine that is used to produce a psychoactive beverage, ayahuasca, which has been ritually ingested for medicoreligious purposes throughout South America since pre-Columbian times. THH inhibits monoamine oxidase (MAO)-A and MAO-B with much weaker potency (IC50s = 74 nM and >100 μM, respectively) compared to the companion harmala alkaloids also found in B. caapi: harmaline (Item No. 10995; IC50s = 2.5 nM and 25 μM, respectively) and harmine (Item No. 10010324; IC50s = 2 nM and 20 μM, respectively).
Brand Name:
Vulcanchem
CAS No.:
17019-01-1
VCID:
VC0102439
InChI:
InChI=1S/C13H16N2O/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13/h3-4,7-8,14-15H,5-6H2,1-2H3
SMILES:
CC1C2=C(CCN1)C3=C(N2)C=C(C=C3)OC
Molecular Formula:
C13H16N2O
Molecular Weight:
216.28 g/mol
tetrahydroharmine
CAS No.: 17019-01-1
Main Products
VCID: VC0102439
Molecular Formula: C13H16N2O
Molecular Weight: 216.28 g/mol
| CAS No. | 17019-01-1 |
|---|---|
| Product Name | tetrahydroharmine |
| Molecular Formula | C13H16N2O |
| Molecular Weight | 216.28 g/mol |
| IUPAC Name | 7-methoxy-1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole |
| Standard InChI | InChI=1S/C13H16N2O/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13/h3-4,7-8,14-15H,5-6H2,1-2H3 |
| Standard InChIKey | ZXLDQJLIBNPEFJ-UHFFFAOYSA-N |
| SMILES | CC1C2=C(CCN1)C3=C(N2)C=C(C=C3)OC |
| Canonical SMILES | CC1C2=C(CCN1)C3=C(N2)C=C(C=C3)OC |
| Appearance | Assay:≥98%A crystalline solid |
| Description | tetrahydro-Harmine (THH) is a fluorescent indole alkaloid extracted from B. caapi, a woody vine that is used to produce a psychoactive beverage, ayahuasca, which has been ritually ingested for medicoreligious purposes throughout South America since pre-Columbian times. THH inhibits monoamine oxidase (MAO)-A and MAO-B with much weaker potency (IC50s = 74 nM and >100 μM, respectively) compared to the companion harmala alkaloids also found in B. caapi: harmaline (Item No. 10995; IC50s = 2.5 nM and 25 μM, respectively) and harmine (Item No. 10010324; IC50s = 2 nM and 20 μM, respectively). |
| Synonyms | 1,2,3,4-tetrahydroharmine tetrahydroharmine |
| PubChem Compound | 159809 |
| Last Modified | Nov 11 2021 |
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